4-[1-cyano-2-(5-methyl-2-furyl)vinyl]benzonitrile

• IUPAC Name: 4-[(E)-1-cyano-2-(5-methylfuran-2-yl)ethenyl]benzonitrile
• InChI: InChI=1S/C15H10N2O/c1-11-2-7-15(18-11)8-14(10-17)13-5-3-12(9-16)4-6-13/h2-8H,1H3/b14-8-
• InChI Key: SILXKNLMWTZDCR-ZSOIEALJSA-N
• Canonical SMILES: CC1=CC=C(O1)C=C(C#N)C2=CC=C(C=C2)C#N
• Isomeric SMILES: CC1=CC=C(O1)/C=C(/C#N)\C2=CC=C(C=C2)C#N
• Molecular Formula: C15H10N2O
• Molecular Weight: 234.25 g/mol

Description

4-[1-cyano-2-(5-methyl-2-furyl)vinyl]benzonitrile, also known as STS-135, is a synthetic cannabinoid that has been the subject of scientific research due to its potential therapeutic applications. The compound is a potent agonist of the cannabinoid receptor CB1, which is found in the central nervous system and plays a role in pain perception, mood regulation, and appetite.

Mechanism of Action

4-[1-cyano-2-(5-methyl-2-furyl)vinyl]benzonitrile acts as a potent agonist of the CB1 receptor, which is found primarily in the central nervous system. Activation of the CB1 receptor by 4-[1-cyano-2-(5-methyl-2-furyl)vinyl]benzonitrile leads to a variety of effects, including the modulation of pain perception, mood regulation, and appetite.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[1-cyano-2-(5-methyl-2-furyl)vinyl]benzonitrile are largely mediated by the activation of the CB1 receptor. In addition to its effects on pain perception, mood, and appetite, 4-[1-cyano-2-(5-methyl-2-furyl)vinyl]benzonitrile has also been shown to have anti-inflammatory effects in animal models of inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[1-cyano-2-(5-methyl-2-furyl)vinyl]benzonitrile in lab experiments is its high potency and selectivity for the CB1 receptor. This allows for precise modulation of the receptor without affecting other systems in the body. However, one limitation of using 4-[1-cyano-2-(5-methyl-2-furyl)vinyl]benzonitrile is its potential for off-target effects, as it may interact with other receptors or systems in the body.

Future Directions

There are several potential future directions for research on 4-[1-cyano-2-(5-methyl-2-furyl)vinyl]benzonitrile. One area of interest is its potential as a treatment for chronic pain, as preclinical studies have shown promising results in animal models. Additionally, 4-[1-cyano-2-(5-methyl-2-furyl)vinyl]benzonitrile may have potential as a treatment for anxiety disorders, as it has been shown to have anxiolytic effects in animal models. Finally, further research is needed to determine the safety and efficacy of 4-[1-cyano-2-(5-methyl-2-furyl)vinyl]benzonitrile in humans, as well as its potential for abuse and addiction.

Synthesis Methods

The synthesis of 4-[1-cyano-2-(5-methyl-2-furyl)vinyl]benzonitrile involves the reaction of 5-methyl-2-furan-2-ylidenemalononitrile with 4-chlorobenzonitrile in the presence of a base such as potassium carbonate. The resulting product is then treated with acetic anhydride to yield the final compound.

Scientific Research Applications

4-[1-cyano-2-(5-methyl-2-furyl)vinyl]benzonitrile has been studied for its potential therapeutic applications in a variety of areas, including pain management, anxiety, and addiction. In preclinical studies, the compound has been shown to have analgesic effects in animal models of pain, as well as anxiolytic effects in models of anxiety. Additionally, 4-[1-cyano-2-(5-methyl-2-furyl)vinyl]benzonitrile has been investigated as a potential treatment for opioid addiction, as it has been shown to reduce withdrawal symptoms in animal models.